molecular formula C12H11BrN2O B8573271 2-Amino-3-(2-bromobenzyloxy)pyridine

2-Amino-3-(2-bromobenzyloxy)pyridine

Cat. No.: B8573271
M. Wt: 279.13 g/mol
InChI Key: MIQLOWRPIKWJTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-(2-bromobenzyloxy)pyridine is a useful research compound. Its molecular formula is C12H11BrN2O and its molecular weight is 279.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11BrN2O

Molecular Weight

279.13 g/mol

IUPAC Name

3-[(2-bromophenyl)methoxy]pyridin-2-amine

InChI

InChI=1S/C12H11BrN2O/c13-10-5-2-1-4-9(10)8-16-11-6-3-7-15-12(11)14/h1-7H,8H2,(H2,14,15)

InChI Key

MIQLOWRPIKWJTB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)COC2=C(N=CC=C2)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromobenzyl bromide (50 g, 0.20 mol) and 2-amino-3-hydroxypyridine (20.0 g, 0.18 mol) in 40% aqueous sodium hydroxide solution (200 ml) and dichloromethane (200 ml) was treated with Adogen 464 (5 ml) and stirred vigorously at room temperature for 16 hours. A further 200 ml of water was added and the product extracted into dichloromethane, dried, and the solvent evaporated to obtain the product (35.4 g, 63%), m.p. 99°-100° C.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
catalyst
Reaction Step Three
Yield
63%

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